molecular formula C20H22BrN3O3 B6503464 3-hydroxy-3-(4-nitrophenyl)-1-phenyl-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide CAS No. 2453292-15-2

3-hydroxy-3-(4-nitrophenyl)-1-phenyl-2H,3H,5H,6H,7H,8H,9H-1lambda5-imidazo[1,2-a]azepin-1-ylium bromide

Cat. No.: B6503464
CAS No.: 2453292-15-2
M. Wt: 432.3 g/mol
InChI Key: GQRPNGKJLZIAKU-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the imidazo[1,2-a]azepinium bromide class, characterized by a seven-membered azepine ring fused with an imidazole moiety. The core structure is substituted with a hydroxyl group at position 3, a 4-nitrophenyl group at position 3, and a phenyl group at position 1. The nitro (-NO₂) substituent on the aryl ring introduces strong electron-withdrawing effects, influencing reactivity, solubility, and binding affinity . Its bromide counterion enhances solubility in polar solvents. This compound is typically synthesized via cyclization reactions involving hydrazonyl bromides and diketones, as seen in analogous protocols .

Properties

IUPAC Name

3-(4-nitrophenyl)-1-phenyl-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N3O3.BrH/c24-20(16-10-12-18(13-11-16)23(25)26)15-21(17-7-3-1-4-8-17)19-9-5-2-6-14-22(19)20;/h1,3-4,7-8,10-13,24H,2,5-6,9,14-15H2;1H/q+1;/p-1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GQRPNGKJLZIAKU-UHFFFAOYSA-M
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2=[N+](CC1)C(CN2C3=CC=CC=C3)(C4=CC=C(C=C4)[N+](=O)[O-])O.[Br-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22BrN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

432.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Imidazo[1,2-a]azepinium bromides share a common scaffold but differ in substituents, which critically modulate their physicochemical and biological properties. Key analogues include:

Compound Name R1 (Position 3) R2 (Position 1) Molecular Formula Key Features
Target Compound 4-nitrophenyl phenyl C₂₂H₂₂N₃O₃Br Nitro group enhances electron-withdrawing effects; moderate polarity
3-(4-Fluorophenyl)-3-hydroxy-1-(4-methoxyphenyl)-... bromide 4-fluorophenyl 4-methoxyphenyl C₂₂H₂₄FNO₂Br Fluoro (electron-withdrawing) and methoxy (electron-donating) substituents
1-(4-Ethoxyphenyl)-3-(4-fluorophenyl)-3-hydroxy-... bromide 4-fluorophenyl 4-ethoxyphenyl C₂₂H₂₆FN₂O₂Br Ethoxy group increases hydrophobicity; potential for improved membrane permeability
3-Hydroxy-1-(4-methoxyphenyl)-3-phenyl-... bromide phenyl 4-methoxyphenyl C₂₂H₂₅N₂O₂Br Methoxy group improves solubility; reduced steric hindrance

Physicochemical Properties

  • Molecular Weight : The target compound (MW ≈ 464.3 g/mol) is heavier than analogues with methoxy (MW ≈ 435.3 g/mol) or ethoxy (MW ≈ 449.3 g/mol) groups due to the nitro group’s higher atomic mass .
  • Solubility : The nitro group reduces water solubility compared to methoxy/ethoxy-substituted analogues, which benefit from oxygen’s polarity .

Docking and Affinity Studies

  • highlights that minor structural changes (e.g., nitro → methoxy) alter docking affinities by interacting with different enzyme residues. For example, nitro groups may form hydrogen bonds with serine or tyrosine, while methoxy groups engage in π-π stacking .
  • Tanimoto similarity scores (0.5–0.7) between the target and analogues suggest moderate structural overlap, yet significant variability in bioactivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.